Ethyl 2-bromo-5-ethoxy-4-methylbenzoate

• IUPAC Name: ethyl 2-bromo-5-ethoxy-4-methylbenzoate
• InChI: InChI=1S/C12H15BrO3/c1-4-15-11-7-9(12(14)16-5-2)10(13)6-8(11)3/h6-7H,4-5H2,1-3H3
• InChI Key: IIGUGQIJQXUSRL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C)Br)C(=O)OCC
• Molecular Formula: C12H15BrO3
• DSSTOX Substance ID: DTXSID601213939
• Molecular Weight: 287.15 g/mol
• CAS RN: 1350759-94-2

Description

Ethyl 2-bromo-5-ethoxy-4-methylbenzoate, also known as ethyl bromoacetate, is a chemical compound with the molecular formula C12H15BrO3 and a molecular weight of 287.15 g/mol. It has gained significant attention in the field of chemical research.

Synthesis Analysis

The synthesis of Ethyl 2-bromo-5-ethoxy-4-methylbenzoate involves purification on a silica gel column eluting with 5-10% ethyl acetate in hexanes. The resulting compound is a light yellow solid.

Molecular Structure Analysis

The molecular structure of Ethyl 2-bromo-5-ethoxy-4-methylbenzoate can be represented by the formula C12H15BrO3. More detailed structural information can be obtained from the corresponding MOL file.

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 2-bromo-5-ethoxy-4-methylbenzoate include a molecular weight of 287.15 g/mol. More detailed properties such as melting point, boiling point, and density can be found in the corresponding chemical databases.

Scientific Research Applications

Synthesis and Derivatives

• Synthesis Techniques : The compound has been used in the synthesis of pharmacologically active derivatives. For instance, ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate was transformed into ethyl 3-methylbenzo[b]thiophen-2-carboxylate and its 4-bromo-, 5-bromo-, and 4,5-dibromo-derivatives. These derivatives were further processed to create a range of compounds for preliminary pharmacological studies (Chapman et al., 1971).

• Efficient Synthesis of Key Intermediates : Ethyl 2-bromo-5-ethoxy-4-methylbenzoate has been involved in efficient synthesis processes. For example, a commercially viable synthesis of 3-ethoxy-4-ethoxycarbonyl-phenylacetic acid, a key intermediate for the preparation of repaglinide, an oral hypoglycemic agent, utilized related compounds (Salman et al., 2002).

• Chemical Reactions : The compound has been used in various chemical reactions, including the synthesis of novel compounds. One such example is the synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate (Pokhodylo & Obushak, 2019).

Pharmaceutical and Medicinal Applications

• Anticonvulsant Properties : Some studies have explored the anticonvulsant properties of related compounds, indicating a potential application in the pharmaceutical sector. For instance, alkyl esters of 4-bromo-2-sulfamoylbenzoic acid and 4-chloro-2-sulfamoylbenzoic acid were prepared to explore their anticonvulsant activity (Hamor & Reavlin, 1967).

Bioactive Compounds and Natural Products

• Isolation from Marine Fungi : A derivative of Ethyl 2-bromo-5-ethoxy-4-methylbenzoate, specifically ethyl 5-ethoxy-2-formyl-3-hydroxy-4-methylbenzoate, was isolated from the co-culture broth of mangrove fungi, indicating its occurrence in natural products (Wang et al., 2013).

Analytical Chemistry Applications

• Solubility Studies : The compound has been used in studies to develop correlations for solute transfer, as in the case of developing Abraham model correlations for solute transfer into 2-ethyl-1-hexanol (Liu et al., 2020).

Safety And Hazards

The safety and hazards associated with Ethyl 2-bromo-5-ethoxy-4-methylbenzoate are not explicitly mentioned in the search results. It is recommended to refer to the Material Safety Data Sheet (MSDS) or other safety documentation for this compound.

Synthesis routes and methods

Procedure details

To a solution of ethyl 5-ethoxy-4-methylbenzoate (500 mg, 2.40 mmol) in acetic acid (10 mL) and water (10 mL) at room temperature was added bromine (385 mg, 2.40 mmol). The resulting reaction mixture was stirred at 60° C. for 1 hour. After cooling to room temperature, the reaction mixture was diluted with hexanes/ether (80/20). Layers were separated and the organic layer was washed with saturated Na2CO3, brine, dried over Na2SO4, filtered and concentrated. The residue was purified on a silica gel column eluting with 5 to 10% EtOAc in hexanes to yield the title intermediate (660 mg, 2.23 mmol) as light yellow solid.